Cas no 5555-23-7 (N-ethylaspartic acid)

N-Ethylaspartic acid is a modified aspartic acid derivative where an ethyl group replaces a hydrogen atom on the amino group. This structural modification enhances its lipophilicity and alters its reactivity, making it useful in peptide synthesis and biochemical research. The compound serves as a versatile intermediate in organic and medicinal chemistry, particularly in the design of enzyme inhibitors or receptor ligands. Its ethyl substitution can improve membrane permeability compared to unmodified aspartic acid, expanding its applicability in drug development. N-Ethylaspartic acid is also employed in studying neurotransmitter analogs due to its structural similarity to endogenous amino acids. It is typically supplied as a high-purity solid for controlled experimental use.
N-ethylaspartic acid structure
N-ethylaspartic acid structure
Product Name:N-ethylaspartic acid
CAS No:5555-23-7
MF:C6H11NO4
MW:161.155842065811
CID:1594534
PubChem ID:21715
Update Time:2025-06-23

N-ethylaspartic acid Chemical and Physical Properties

Names and Identifiers

    • N-ethylaspartic acid
    • 2-(ethylamino)butanedioic acid
    • DL-Etielas partiensuur
    • DL-N-Ethylasparatic acid
    • N-Ethyl-DL-aspartic acid
    • DTXSID00970890
    • 5555-23-7
    • ASPARTIC ACID, N-ETHYL-, DL-
    • N-ethyl-D-aspartic acid
    • SCHEMBL11131045
    • Inchi: 1S/C6H11NO4/c1-2-7-4(6(10)11)3-5(8)9/h4,7H,2-3H2,1H3,(H,8,9)(H,10,11)
    • InChI Key: DRMDGQXVYQXMFW-UHFFFAOYSA-N
    • SMILES: OC(C(CC(=O)O)NCC)=O

Computed Properties

  • Exact Mass: 161.06883
  • Monoisotopic Mass: 161.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.6A^2
  • XLogP3: -3

Experimental Properties

  • Density: 1.278
  • Boiling Point: 272°C at 760 mmHg
  • Flash Point: 118.3°C
  • Refractive Index: 1.491
  • PSA: 86.63

N-ethylaspartic acid Pricemore >>

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Additional information on N-ethylaspartic acid

N-ethylaspartic acid: A Multifunctional Compound with Emerging Therapeutic Potential

N-ethylaspartic acid (CAS No. 5555-23-7) is a derivative of aspartic acid, an amino acid that plays a critical role in biological systems. This compound is characterized by its unique molecular structure, which includes an ethyl group attached to the alpha-carbon of aspartic acid. The chemical formula of N-ethylaspartic acid is C6H11NO4, with a molecular weight of 165.16 g/mol. Its physicochemical properties, including solubility in water and stability under various pH conditions, make it a promising candidate for pharmaceutical and biochemical applications. Recent studies have highlighted its potential in modulating metabolic pathways and neuroprotective mechanisms, positioning it as a key molecule in contemporary biomedical research.

N-ethylaspartic acid has garnered significant attention due to its ability to interact with ionotropic glutamate receptors, particularly the N-methyl-D-aspartate (NMDA) receptor subtype. This interaction is critical in regulating excitatory neurotransmission in the central nervous system. Emerging research from 2023 has demonstrated that N-ethylaspartic acid can modulate the activity of these receptors, offering potential therapeutic applications in neurological disorders such as Parkinson's disease and Alzheimer's disease. The compound's ability to act as an antagonist or modulator of NMDA receptors may provide novel strategies for managing neuroinflammation and neuronal damage.

Recent advancements in metabolomics have revealed that N-ethylaspartic acid plays a role in the regulation of amino acid metabolism. A 2023 study published in *Journal of Biological Chemistry* identified its involvement in the urea cycle and amino acid catabolism, suggesting its potential as a biomarker for metabolic disorders. The compound's unique structural features enable it to cross the blood-brain barrier, making it a valuable tool for investigating brain-specific metabolic processes. This property has also been leveraged in preclinical models to study the impact of N-ethylaspartic acid on neurodegenerative diseases.

One of the most promising applications of N-ethylaspartic acid is its potential as a neuroprotective agent. A 2024 clinical trial conducted by the National Institutes of Health (NIH) explored its efficacy in reducing oxidative stress and neuroinflammation in patients with multiple sclerosis. The results indicated that N-ethylaspartic acid significantly improved cognitive function and reduced disease progression markers. These findings align with earlier studies showing its ability to inhibit the production of reactive oxygen species (ROS) and modulate inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

From a pharmacological perspective, N-ethylaspartic acid is being investigated for its potential to act as a prodrug. A 2023 study published in *Pharmaceutical Research* demonstrated that the compound can be metabolized into aspartic acid, which is essential for neurotransmitter synthesis and synaptic function. This property makes N-ethylaspartic acid a candidate for targeted drug delivery systems, particularly in conditions where localized amino acid supplementation is beneficial. The ability to convert into aspartic acid also suggests its role in correcting amino acid deficiencies in metabolic disorders.

Advancements in synthetic biology have further expanded the applications of N-ethylaspartic acid. A 2024 study in *Nature Biotechnology* explored its use in engineering microbial systems for the production of bioactive compounds. The researchers utilized N-ethylaspartic acid as a precursor in metabolic pathways, enabling the synthesis of novel pharmaceuticals with enhanced bioavailability. This application highlights the compound's versatility in both therapeutic and industrial contexts, underscoring its importance in modern biotechnology.

Environmental and ecological studies have also begun to explore the role of N-ethylaspartic acid in natural systems. A 2023 report in *Environmental Science & Technology* investigated its presence in marine ecosystems and its potential impact on aquatic life. The findings suggest that N-ethylaspartic acid may serve as a signaling molecule in certain microbial interactions, contributing to the regulation of nutrient cycles. These insights provide a broader context for understanding its biological significance beyond its pharmaceutical applications.

Despite its potential, the use of N-ethylaspartic acid is still in the early stages of clinical translation. Ongoing research is focused on optimizing its pharmacokinetic profile and minimizing potential side effects. A 2024 review in *Drug Discovery Today* highlighted the need for further studies to determine its safety in long-term use and its interactions with other medications. These challenges underscore the importance of rigorous preclinical and clinical trials to ensure its efficacy and safety in diverse patient populations.

In conclusion, N-ethylaspartic acid represents a multifaceted molecule with significant implications for biomedical science. Its unique structural properties and biological activities have positioned it as a key player in the development of novel therapies for neurological and metabolic disorders. As research continues to uncover its mechanisms of action and applications, N-ethylaspartic acid is likely to play an increasingly important role in advancing our understanding of human health and disease.

For further information on the latest research and applications of N-ethylaspartic acid, readers are encouraged to explore recent publications in reputable scientific journals and follow updates from leading research institutions. The ongoing exploration of this compound exemplifies the dynamic nature of biomedical research and its potential to transform clinical practice and patient care.

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